Cas no 2229049-91-4 (tert-butyl N-2-(1-bromopropan-2-yl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1-bromopropan-2-yl)-4-methoxyphenylcarbamate
• CAS No: 2229049-91-4
• MF: C₁₅H₂₂BrNO₃
• MW: 344.244083881378
• CID: 6198226
• PubChem ID: 165756160
• Update Time: 2025-05-24

tert-butyl N-2-(1-bromopropan-2-yl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-bromopropan-2-yl)-4-methoxyphenylcarbamate
• EN300-1892831
• 2229049-91-4
• tert-butyl N-[2-(1-bromopropan-2-yl)-4-methoxyphenyl]carbamate

• Inchi： 1S/C15H22BrNO3/c1-10(9-16)12-8-11(19-5)6-7-13(12)17-14(18)20-15(2,3)4/h6-8,10H,9H2,1-5H3,(H,17,18)
• InChI Key： QOTMAXMYPVLKKV-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=C(C=CC=1NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 343.07831g/mol
• Monoisotopic Mass: 343.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-2-(1-bromopropan-2-yl)-4-methoxyphenylcarbamate

Introduction to Tert-butyl N-2-(1-bromopropan-2-yl)-4-methoxyphenylcarbamate (CAS No. 2229049-91-4)

Tert-butyl N-2-(1-bromopropan-2-yl)-4-methoxyphenylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2229049-91-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their ability to act as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, particularly its tert-butyl group and the presence of a 1-bromopropan-2-yl side chain attached to a 4-methoxyphenyl core, contribute to its unique reactivity and potential utility in various chemical transformations.

The tert-butyl N-2-(1-bromopropan-2-yl)-4-methoxyphenylcarbamate structure is of particular interest due to its potential role in the development of novel therapeutic agents. The 4-methoxyphenyl moiety, a substituted benzene ring with a methoxy group at the para position, is a common pharmacophore in many bioactive molecules. This aromatic ring system can interact with biological targets through hydrophobic and π-stacking interactions, making it a valuable component in drug design. Additionally, the 1-bromopropan-2-yl side chain introduces a reactive bromine atom, which can be utilized in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

In recent years, there has been a growing interest in the development of carbamate-based compounds for their potential applications in agrochemicals and pharmaceuticals. Carbamates are known for their insecticidal and herbicidal properties, and modifications to their structure can enhance their efficacy and selectivity. The tert-butyl N-2-(1-bromopropan-2-yl)-4-methoxyphenylcarbamate molecule represents an advanced derivative that combines the stability provided by the tert-butyl group with the reactivity of the brominated side chain. This combination makes it a promising candidate for further exploration in synthetic chemistry.

One of the most compelling aspects of this compound is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of kinase activity is associated with various diseases, including cancer. The 4-methoxyphenyl moiety can serve as a hinge-binding region that interacts with the ATP-binding pocket of kinases, while the 1-bromopropan-2-yl group can be further functionalized to introduce additional binding motifs or tags for purification and characterization. Recent studies have demonstrated that carbamate-based kinase inhibitors exhibit high potency and selectivity, making them attractive candidates for drug development.

The synthesis of tert-butyl N-2-(1-bromopropan-2-yl)-4-methoxyphenylcarbamate involves several key steps that highlight its complexity and synthetic challenge. The starting materials typically include 4-methoxybenzoyl chloride, which reacts with tert-butanol to form tert-butyl 4-methoxybenzoate. This intermediate is then subjected to nucleophilic substitution with 1-bromo-propane under basic conditions to yield N-(1-bromoethyl)-4-methoxybenzamide, which undergoes further reaction with carbamic acid tert-butylester to produce the final product. Each step requires careful optimization to ensure high yield and purity, underscoring the importance of meticulous synthetic planning.

The chemical properties of tert-butyl N-2-(1-bromopropan-2-yl)-4-methoxyphenylcarbamate make it a versatile building block for further derivatization. The presence of both an ester group and a bromine atom provides multiple points for chemical modification, allowing chemists to tailor its properties for specific applications. For instance, the ester group can be hydrolyzed under acidic or basic conditions to form a carboxylic acid or an amine, respectively, while the bromine atom can be replaced with other functional groups through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

In conclusion, tert-butyl N-2-(1-bromopropan-2-yl)-4-methoxyphenylcarbamate (CAS No. 2229049-91-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for use as an intermediate in synthesizing novel therapeutic agents targeting kinases and other biological targets. The ongoing research into carbamate-based compounds underscores their importance in modern drug discovery efforts, and this compound represents yet another example of how structural innovation can lead to new opportunities in medicinal chemistry.